Cas no 1355222-61-5 (2-Bromo-5-(chloromethyl)-4-methylpyridine)

• Product Name: 2-Bromo-5-(chloromethyl)-4-methylpyridine
• CAS No: 1355222-61-5
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 4900286
• Update Time: 2025-11-02

2-Bromo-5-(chloromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(chloromethyl)-4-methylpyridine
• 2-Bromo-5-chloromethyl-4-methylpyridine

• Inchi： 1S/C7H7BrClN/c1-5-2-7(8)10-4-6(5)3-9/h2,4H,3H2,1H3
• InChI Key： SEKDUUAZRKXZJC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=N1)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-(chloromethyl)-4-methylpyridine

Comprehensive Guide to 2-Bromo-5-(chloromethyl)-4-methylpyridine (CAS No. 1355222-61-5): Properties, Applications, and Market Insights

2-Bromo-5-(chloromethyl)-4-methylpyridine (CAS No. 1355222-61-5) is a versatile heterocyclic compound widely used in pharmaceutical and agrochemical research. This brominated pyridine derivative has gained significant attention due to its unique molecular structure, which makes it a valuable intermediate in organic synthesis. With the increasing demand for pyridine-based compounds in drug discovery, understanding this chemical's properties and applications becomes crucial for researchers and industry professionals.

The compound features both bromo and chloromethyl functional groups attached to a methylpyridine core, offering multiple reactive sites for further chemical modifications. This structural characteristic has made 2-Bromo-5-(chloromethyl)-4-methylpyridine particularly valuable in the development of small molecule drugs and crop protection agents. Recent trends in green chemistry have also sparked interest in more sustainable synthesis routes for such halogenated pyridines, aligning with the pharmaceutical industry's push toward environmentally friendly processes.

In pharmaceutical applications, 1355222-61-5 serves as a key building block for various active pharmaceutical ingredients (APIs). Its molecular structure allows for the creation of compounds with potential biological activity, particularly in central nervous system (CNS) drug development. The compound's halogen atoms provide excellent handles for cross-coupling reactions, making it valuable in modern medicinal chemistry approaches like fragment-based drug design. Researchers frequently search for "pyridine derivatives in drug discovery" and "halogenated heterocycles synthesis," reflecting the growing importance of such compounds.

The agrochemical sector utilizes 2-Bromo-5-(chloromethyl)-4-methylpyridine in the development of novel pesticides and herbicides. Its structural features contribute to the creation of compounds with improved pest resistance management properties. With increasing global focus on food security and sustainable agriculture, the demand for innovative crop protection solutions has grown significantly. This has led to heightened interest in pyridine-based agrochemicals and their intermediates like 1355222-61-5.

From a synthetic chemistry perspective, 2-Bromo-5-(chloromethyl)-4-methylpyridine offers multiple advantages. The presence of both electrophilic and nucleophilic sites enables diverse chemical transformations, making it a flexible intermediate. Recent advancements in catalyzed coupling reactions have further expanded its utility in creating complex molecular architectures. Common search queries like "pyridine bromination methods" and "chloromethyl pyridine applications" demonstrate the compound's relevance in contemporary organic synthesis.

The global market for pyridine derivatives continues to expand, driven by pharmaceutical and agricultural applications. 2-Bromo-5-(chloromethyl)-4-methylpyridine occupies a niche but growing segment within this market. Industry analysts note increasing interest in custom synthesis of such specialized intermediates, particularly from contract research organizations and fine chemical manufacturers. The compound's stability and well-characterized properties make it attractive for scale-up processes in industrial settings.

Quality control and analytical characterization of 1355222-61-5 remain critical aspects for users. Modern techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure product purity and consistency. Researchers often search for "pyridine derivative characterization" and "halogenated compound analysis," highlighting the importance of robust analytical methods for such compounds.

Storage and handling of 2-Bromo-5-(chloromethyl)-4-methylpyridine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound's stability under various conditions makes it relatively convenient to work with compared to more reactive heterocyclic intermediates.

Future research directions for pyridine-based compounds like 1355222-61-5 include exploring novel synthetic methodologies and expanding their application scope. Areas such as material science and catalysis may present new opportunities for this versatile intermediate. The growing emphasis on structure-activity relationships in drug design also suggests continued relevance for well-characterized building blocks like 2-Bromo-5-(chloromethyl)-4-methylpyridine.

In conclusion, 2-Bromo-5-(chloromethyl)-4-methylpyridine (CAS No. 1355222-61-5) represents an important chemical intermediate with wide-ranging applications in life sciences and specialty chemicals. Its unique combination of functional groups and reactivity ensures ongoing utility in both academic and industrial settings. As research into heterocyclic chemistry advances, compounds like this will continue to play a vital role in developing innovative solutions across multiple scientific disciplines.